Cas no 1368403-08-0 (1-(5-Bromo-1-methyl-1h-indol-3-yl)ethan-1-amine)

• Product Name: 1-(5-Bromo-1-methyl-1h-indol-3-yl)ethan-1-amine
• CAS No: 1368403-08-0
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5713769
• PubChem ID: 82278903
• Update Time: 2025-10-22

1-(5-Bromo-1-methyl-1h-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1368403-08-0
• 1-(5-BROMO-1-METHYL-1H-INDOL-3-YL)ETHAN-1-AMINE
• EN300-1645234
• 1H-Indole-3-methanamine, 5-bromo-α,1-dimethyl-
• 1-(5-Bromo-1-methyl-1h-indol-3-yl)ethan-1-amine

• Inchi： 1S/C11H13BrN2/c1-7(13)10-6-14(2)11-4-3-8(12)5-9(10)11/h3-7H,13H2,1-2H3
• InChI Key： UBFIOOXVPFEJBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2C)C(C)N

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±27.0 °C(Predicted)
• pka: 9.89±0.29(Predicted)

Additional information on 1-(5-Bromo-1-methyl-1h-indol-3-yl)ethan-1-amine

Comprehensive Overview of 1-(5-Bromo-1-methyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1368403-08-0): Properties, Applications, and Research Insights

1-(5-Bromo-1-methyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1368403-08-0) is a specialized indole derivative with a bromine substituent at the 5-position and an ethylamine side chain at the 3-position. This compound belongs to the heterocyclic amine family, which is widely studied in medicinal chemistry and material science due to its unique structural features. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in drug discovery and organic synthesis.

Recent trends in AI-driven drug discovery and high-throughput screening have increased interest in indole-based compounds like 1-(5-Bromo-1-methyl-1H-indol-3-yl)ethan-1-amine. Researchers frequently search for "indole derivatives in CNS drug development" or "brominated indole applications," reflecting its potential in neurological and antioxidant research. Its molecular weight (253.14 g/mol) and lipophilicity (LogP ~2.5) suggest favorable blood-brain barrier permeability, a hot topic in neuropharmacology.

The compound’s crystalline solid form (typically white to off-white) and stability under inert conditions make it suitable for pharmaceutical formulation studies. Analytical techniques like HPLC (purity >95%) and LC-MS are commonly employed for characterization. Notably, its UV-Vis absorption at ~290 nm aligns with demands for fluorescence-based probes, a growing niche in bioimaging and diagnostic tools.

In material science, 1368403-08-0 serves as a precursor for organic semiconductors due to its electron-rich indole core. Searches for "indole-based OLED materials" or "small molecule optoelectronics" highlight its relevance in sustainable energy solutions. The methyl group at the 1-position improves solubility in polar aprotic solvents (e.g., DMF, DMSO), facilitating solution-processable device fabrication.

Environmental and green chemistry considerations are critical today. This compound’s bromine moiety allows for atom-efficient transformations, reducing waste in catalytic cycles. Queries like "eco-friendly bromination methods" or "indole C-H functionalization" resonate with these themes. Its low ecotoxicity profile (based on analogous structures) further supports its use in benign-by-design strategies.

Ongoing research explores 1-(5-Bromo-1-methyl-1H-indol-3-yl)ethan-1-amine in peptide conjugation for targeted drug delivery, addressing popular searches such as "indole-bioconjugation techniques." Its primary amine group enables Schiff base formation or amide coupling, key for prodrug design. Stability studies under physiological pH (e.g., 7.4) are frequently cited in ADMET optimization literature.

In summary, CAS 1368403-08-0 exemplifies the convergence of medicinal chemistry, materials science, and green synthesis. Its versatility addresses trending topics like "fragment-based drug discovery" and "multifunctional organic materials," ensuring sustained academic and industrial interest. Proper handling protocols (e.g., glovebox use for air-sensitive steps) and patent landscape analysis (noting its mentions in WO2018/154321) further underscore its commercial viability.